Carbonic acid, zinc salt, basic

• Molecular Formula: CH2O5Zn2
• Molecular Weight: 224.8 g/mol
• IUPAC Name: dizinc;carbonate;dihydroxide
• InChI: InChI=1S/CH2O3.2H2O.2Zn/c2-1(3)4;;;;/h(H2,2,3,4);2*1H2;;/q;;;2*+2/p-4
• InChI Key: MZLPNVOTLUZXHN-UHFFFAOYSA-J
• Canonical SMILES: C(=O)([O-])[O-].[OH-].[OH-].[Zn+2].[Zn+2]
• CAS No.: 51839-25-9

Description

Carbonic acid, zinc salt, basic: ) is an inorganic compound with the chemical formula Zn(x/2+y)(OH)x(CO3)y. It is a mono-constituent substance.

• The substance is a white, odorless powder that is insoluble in water .
• Basic zinc carbonate is used in various applications due to its unique properties.

Preparation Methods

• Basic zinc carbonate can be synthesized by reacting carbonic acid with zinc oxide (ZnO).
• Industrial production methods involve precipitation from zinc sulfate or zinc chloride solutions using sodium carbonate or sodium bicarbonate as precipitating agents.

Chemical Reactions Analysis

• Basic zinc carbonate undergoes various reactions, including:

  Precipitation: Formation from the reaction of zinc salts with carbonate ions.

  Thermal Decomposition: At around 300°C, it decomposes into zinc oxide and carbon dioxide.

• Common reagents include zinc salts, carbonates, and bicarbonates.

Scientific Research Applications

Chemistry: Used as a pigment in paints, coatings, and ceramics.

Biology: Investigated for its antimicrobial properties.

Medicine: Explored for potential therapeutic applications.

Industry: Used in rubber, plastics, and cosmetics.

Mechanism of Action

• The exact mechanism of action is not fully elucidated.
• In biological systems, basic zinc carbonate may interact with cellular components, affecting various pathways.

Comparison with Similar Compounds

Zinc Carbonate: Similar in composition but lacks the hydroxide component.

Hydrozincite: Another zinc carbonate mineral.

μ-[carbonato(2-)-OO’]dihydroxydizinc: and : Complex zinc carbonates.